4-(Dimethylamino)benzaldehyde
Cat. No. B131446
Key on ui cas rn:
100-10-7
M. Wt: 149.19 g/mol
InChI Key: BGNGWHSBYQYVRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05248825
Procedure details
Mix 4-dimethylaminobenzaldehyde (3.3 g, 22 mmol), sodium borohydride (830 mg, 22 mmol) and absolute ethanol (25 mL). Stir at room temperature until the reaction is complete, pour onto dilute hydrochloric acid and extract into ethyl acetate. Separate the organic phase and extract the aqueous phase with ethyl acetate (2×). Combine the organic phases and dry (MgSO4). Evaporate the solvent in vacuo and purify by silica gel chromatography to give 4-(dimethylamino)benzyl alcohol.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH:7]=[O:8])=[CH:5][CH:4]=1.[BH4-].[Na+].Cl>C(O)C>[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH2:7][OH:8])=[CH:5][CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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CN(C1=CC=C(C=O)C=C1)C
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Name
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|
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Quantity
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830 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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Stir at room temperature until the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extract into ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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Separate the organic phase
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract the aqueous phase with ethyl acetate (2×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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Combine the organic phases and dry (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporate the solvent in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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purify by silica gel chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(C1=CC=C(CO)C=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
